Cas no 185320-06-3 (4-hydroxy-5-oxo-Proline methyl ester)

• Product name: 4-hydroxy-5-oxo-Proline methyl ester
• CAS No: 185320-06-3
• MF: C₆H₉NO₄
• MW: 159.139961957932
• MDL: MFCD24558024
• CID: 114522
• PubChem ID: 12067618

4-hydroxy-5-oxo-Proline methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-5-oxo-Proline methyl ester
• Proline,4-hydroxy-5-oxo-, methyl ester
• Proline, 4-hydroxy-5-oxo-, methyl ester (9CI)
• METHYL (2S)-4-HYDROXY-5-OXOPYRROLIDINE-2-CARBOXYLATE
• 185320-06-3
• (2S)-Methyl 4-hydroxy-5-oxopyrrolidine-2-carboxylate
• Methyl 4-Hydroxy-5-Oxo-L-Prolinate
• 4-Hydroxypyroglutamic acid methyl ester

• MDL： MFCD24558024
• Inchi： InChI=1S/C6H9NO4/c1-11-6(10)3-2-4(8)5(9)7-3/h3-4,8H,2H2,1H3,(H,7,9)
• InChI Key： OKJQBJHYKVHRIS-UHFFFAOYSA-N
• SMILES： COC(=O)C1CC(O)C(=O)N1

Computed Properties

• Exact Mass: 159.05315777g/mol
• Monoisotopic Mass: 159.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acid esters